Cas no 10076-57-0 (Pentane,1,1'-[(1-methylethylidene)bis(oxy)]bis- (9CI))

• Product name: Pentane,1,1'-[(1-methylethylidene)bis(oxy)]bis- (9CI)
• CAS No: 10076-57-0
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 221392
• PubChem ID: 82340

Pentane,1,1'-[(1-methylethylidene)bis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentane,1,1'-[(1-methylethylidene)bis(oxy)]bis- (9CI)
• 1-(2-pentoxypropan-2-yloxy)pentane
• 2,2-bis(pentyloxy)propane
• 1-{[2-(pentyloxy)propan-2-yl]oxy}pentane
• 10076-57-0
• DTXSID20143504
• 1-[1-Methyl-1-(pentyloxy)ethoxy]pentane #
• EINECS 233-212-9
• NS00047256
• NWYYISOYSZWERS-UHFFFAOYSA-N
• SCHEMBL9498994
• Acetone, dipentyl acetal

• Inchi： InChI=1S/C13H28O2/c1-5-7-9-11-14-13(3,4)15-12-10-8-6-2/h5-12H2,1-4H3
• InChI Key： NWYYISOYSZWERS-UHFFFAOYSA-N
• SMILES： CCCCCOC(OCCCCC)(C)C

Computed Properties

• Exact Mass: 216.20904
• Monoisotopic Mass: 216.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 18.46